Cas no 2171924-89-1 (tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate
• CAS No: 2171924-89-1
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 6449181
• PubChem ID: 165869175
• Update Time: 2025-06-14

tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate
• EN300-1577648
• tert-butyl N-[2-(chlorosulfonyl)ethyl]-N-(2-phenylethyl)carbamate
• 2171924-89-1

• Inchi： 1S/C15H22ClNO4S/c1-15(2,3)21-14(18)17(11-12-22(16,19)20)10-9-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
• InChI Key： AOSGJMUNSDINSX-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate

Comprehensive Overview of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate (CAS No. 2171924-89-1)

The chemical compound tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate (CAS No. 2171924-89-1) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorosulfonyl group and a carbamate moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate is its role as a sulfonamide precursor. Sulfonamides are widely used in medicinal chemistry for their antibacterial, antiviral, and anti-inflammatory properties. The presence of the tert-butyl group enhances the compound's stability, making it suitable for multi-step synthetic processes. This attribute aligns with the growing demand for stable intermediates in high-throughput screening and combinatorial chemistry.

In recent years, the compound has garnered attention in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, researchers are exploring eco-friendly methods to utilize tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate in catalytic reactions. Its compatibility with biocatalysts and microwave-assisted synthesis has been a focal point in academic studies, addressing the industry's shift toward cleaner production techniques.

Another trending topic linked to this compound is its potential in peptide modification. The carbamate functional group allows for selective conjugation with amino acids, enabling the development of peptide-based therapeutics. This application is particularly relevant given the rising interest in targeted drug delivery and personalized medicine. Pharmaceutical companies are investing heavily in such intermediates to accelerate the discovery of next-generation biologics.

From a commercial perspective, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate is often sought after by suppliers specializing in custom synthesis and contract research organizations (CROs). Its CAS No. 2171924-89-1 serves as a critical identifier for procurement and regulatory compliance. The compound's purity and scalability are frequently discussed in forums and industry reports, reflecting its importance in GMP manufacturing.

In summary, tert-butyl N-2-(chlorosulfonyl)ethyl-N-(2-phenylethyl)carbamate (CAS No. 2171924-89-1) is a multifaceted intermediate with broad applicability in modern chemistry. Its relevance to drug development, sustainable practices, and advanced material science ensures its continued prominence in scientific and industrial circles. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemical synthesis and biotechnology.